Cas no 6938-38-1 (Benzoic acid,4-methoxy-, 1-methylethyl ester)
6938-38-1 structure
Product Name:Benzoic acid,4-methoxy-, 1-methylethyl ester
CAS No:6938-38-1
MF:C11H14O3
MW:194.227063655853
CID:521026
PubChem ID:243786
Update Time:2025-04-19
Benzoic acid,4-methoxy-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methoxy-, 1-methylethyl ester
- iso-propyl 4-methoxybenzoate
- 4-Methoxy-benzoesaeure-isopropylester
- 4-methoxy-benzoic acid isopropyl ester
- isopropyl 4-methoxybenzoate
- isopropyl p-methoxybenzoate
- isopropyl p-metoxybenzoate
- isopropyll 4-methoxybenzoate
- DTXSID20989166
- SCHEMBL5106640
- NSC-53954
- 4-Methoxybenzoic acid, isopropyl ester
- 6938-38-1
- NSC53954
- Isopropyl 4-methoxybenzoate #
- propan-2-yl 4-methoxybenzoate
- UVCWQNZMIZWZOH-UHFFFAOYSA-N
- AKOS008947941
-
- Inchi: 1S/C11H14O3/c1-8(2)14-11(12)9-4-6-10(13-3)7-5-9/h4-8H,1-3H3
- InChI Key: UVCWQNZMIZWZOH-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC)=O)C(C)C
Computed Properties
- Exact Mass: 194.09400
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 2.26040
Benzoic acid,4-methoxy-, 1-methylethyl ester Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
6938-38-1 (Benzoic acid,4-methoxy-, 1-methylethyl ester) Related Products
- 94-30-4(Ethyl 4-methoxybenzoate)
- 35826-59-6(4-Isopropoxybenzoic Acid Methyl Ester)
- 794-94-5(4-Methoxybenzoic Anhydride)
- 56441-55-5(Ethyl 4-(benzyloxy)benzoate)
- 23676-09-7(Ethyl 4-ethoxybenzoate)
- 4191-73-5(Isopropyl Parahydroxybenzoate)
- 10259-22-0(ETHYL 3-METHOXYBENZOATE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent